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Introduction

(R,R)-Hydrobenzoin, also known as (1R,2R)-1,2-Diphenylethane-1,2-diol, is a chiral vicinal
diol that serves as a crucial building block and reagent in asymmetric synthesis.[1] Its C2
symmetry and stereochemically defined hydroxyl groups make it a valuable component in the
synthesis of chiral ligands, auxiliaries, and catalysts, which are essential for producing
enantiomerically pure compounds in the pharmaceutical and fine chemical industries. This
technical guide provides a comprehensive overview of the key physical properties and solubility
characteristics of (R,R)-Hydrobenzoin, along with standardized experimental protocols for
their determination.

Physical Properties

The physical characteristics of (R,R)-Hydrobenzoin are fundamental to its handling, storage,
and application in synthetic chemistry. A summary of these properties is presented in the table
below.
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Property Value Source(s)
Molecular Formula C14H1402 [2]
Molecular Weight 214.26 g/mol [2]

White to beige or light brown
Appearance ) [1103114]
crystalline powder.

Melting Point 146-149 °C [5]
Boiling Point ~314.4 °C (rough estimate) [1][3]
) ~1.0781 g/cm? (rough
Density _ [1][3]
estimate)
Optical Activity [0]28/D +93° (c = 2.5 in ethanol)  [2][5]

Solubility Profile

The solubility of (R,R)-Hydrobenzoin in various solvents is a critical parameter for its use in
reactions, purifications, and formulations. The following table summarizes its solubility in
common laboratory solvents.
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Quantitative Qualitative
Solvent . . Source(s)
Solubility Solubility
Water 1.48 g/L (Predicted) Limited solubility [61[7]
Dimethyl Sulfoxide
100 mg/mL Soluble [11[3]
(DMSO)
Not available for
(R,R)-isomer. meso-
Ethanol o Soluble
Hydrobenzoin is
soluble at 25 mg/mL.
Not available.
Racemic
Methanol o Soluble [819]
hydrobenzoin is
soluble.
Acetone Not available Soluble
Freely soluble (for
Chloroform Not available meso-form, especially  [10]
when hot)
Ethyl Acetate Not available Data not available
Dichloromethane Not available Data not available

Experimental Protocols

Detailed methodologies for determining the physical and solubility properties of (R,R)-

Hydrobenzoin are provided below. These protocols are based on standard laboratory

techniques.

Melting Point Determination (Capillary Method)

This method is a standard technique for determining the melting point of a crystalline solid.[11]

o Sample Preparation: A small amount of dry (R,R)-Hydrobenzoin is finely powdered. The

open end of a glass capillary tube is pressed into the powder.
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e Packing the Sample: The capillary tube is inverted and gently tapped to pack the powder into
the sealed end. A sample height of 1-2 mm is ideal for even heating.

o Apparatus Setup: The packed capillary tube is placed into a melting point apparatus (e.g.,
Mel-Temp or Thiele tube). The apparatus is heated at a steady and slow rate, typically 1-2 °C
per minute, as the temperature approaches the expected melting point.

o Observation and Measurement: The sample is observed through a magnifying lens. The
temperature at which the first drop of liquid appears is recorded as the initial melting point.
The temperature at which the last crystal melts is recorded as the final melting point. The
melting range provides an indication of purity; pure compounds typically have a sharp
melting range of 0.5-1.0°C.[11]

Boiling Point Determination (Thiele Tube Method)

Due to the high melting point of (R,R)-Hydrobenzoin, its boiling point is typically provided as a
rough estimate as it may decompose at such high temperatures. Standard methods for
determining the boiling point of high-boiling point solids are complex. However, a general
procedure for liquids is described below, which could be adapted with appropriate high-
temperature equipment.

o Sample Preparation: A small amount of the substance is placed in a fusion tube. A capillary
tube, sealed at one end, is placed inverted into the fusion tube with the open end submerged
in the liquid.

o Apparatus Setup: The fusion tube is attached to a thermometer and placed in a Thiele tube
containing a high-boiling point liquid (e.g., mineral oil).

e Heating and Observation: The Thiele tube is heated gently. As the temperature rises, air
trapped in the capillary tube will expand and exit as bubbles. The temperature at which a
continuous and rapid stream of bubbles emerges from the capillary is noted.

o Measurement: The heating is stopped, and the apparatus is allowed to cool. The
temperature at which the bubbling stops and the liquid is drawn back into the capillary tube is
the boiling point of the substance.[12][13]

Solubility Determination
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This protocol provides a general method for determining the solubility of (R,R)-Hydrobenzoin
in a given solvent.

e Sample Preparation: A known mass of (R,R)-Hydrobenzoin (e.g., 10 mg) is placed in a
small vial.

» Solvent Addition: A specific volume of the desired solvent (e.g., 0.1 mL) is added to the vial.

o Dissolution: The mixture is vortexed or sonicated at a constant temperature to facilitate
dissolution.

o Observation: If the solid completely dissolves, more solute is added in known increments
until a saturated solution (where solid material remains) is achieved. If the initial amount
does not dissolve, the volume of the solvent is incrementally increased until complete
dissolution occurs.

o Quantification: The solubility is calculated and expressed in terms of mass per unit volume
(e.g., mg/mL or g/L).

Visualization of an Experimental Workflow

(R,R)-Hydrobenzoin is frequently employed as a chiral ligand in the asymmetric addition of
organozinc reagents to aldehydes. The following diagram illustrates a typical experimental
workflow for such a reaction.
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Caption: Workflow for the asymmetric addition of diethylzinc to an aldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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